N-((6-(furan-3-yl)pyridin-3-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C21H18N4O2/c1-15-19(13-24-25(15)18-5-3-2-4-6-18)21(26)23-12-16-7-8-20(22-11-16)17-9-10-27-14-17/h2-11,13-14H,12H2,1H3,(H,23,26)
• InChI Key: IVINYFSVPKADMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCC3=CN=C(C=C3)C4=COC=C4
• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol
• CAS No.: 2034227-09-1

Description

N-((6-(furan-3-yl)pyridin-3-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is a heterocyclic compound featuring a pyridine ring substituted at the 6-position with a furan-3-yl group and a methylene-linked pyrazole core. The pyrazole moiety is further substituted with a 5-methyl group and a phenyl ring at the 1-position, while the carboxamide functional group bridges the pyridine and pyrazole systems.

Biological Activity

N-((6-(furan-3-yl)pyridin-3-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is a complex organic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, highlighting its mechanisms, research findings, and applications.

Chemical Structure and Properties

The compound features a pyrazole core, which is known for its diverse biological activities. The presence of the furan and pyridine moieties enhances its pharmacological profile, potentially contributing to various interactions with biological targets.

The biological activity of N-((6-(furan-3-yl)pyridin-3-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is primarily attributed to its ability to interact with specific enzymes and receptors. The compound's structure allows it to modulate the activity of these targets, leading to various therapeutic effects.

Biological Activities

Research indicates that this compound exhibits several promising biological activities:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures have shown significant antimicrobial effects against various bacterial strains, including E. coli and Staphylococcus aureus .
• Anti-inflammatory Effects : Pyrazole derivatives are often investigated for their anti-inflammatory properties. In related studies, compounds featuring similar pyrazole structures demonstrated the ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6 .
• Anticancer Potential : The compound's interaction with specific molecular targets may also contribute to anticancer activity. Research on related pyrazole derivatives has shown promising results in inhibiting cancer cell proliferation .

Research Findings

A summary of relevant research findings on related compounds is presented in the table below:

Study Reference	Compound Tested	Biological Activity	Key Findings
	Pyrazole Derivatives	Anti-inflammatory	Inhibited TNF-α and IL-6 at 10 µM concentration
	N-(Phenyl)-5-propyl-pyrazole	Antinecroptotic	High selectivity for HDAC6 inhibition (IC50 = 4.95 nM)
	1-Acetyl-Pyrazole Derivatives	Antimicrobial	Significant inhibition against MTB strain H37Rv

Case Studies

Several case studies have explored the biological activity of pyrazole derivatives similar to N-((6-(furan-3-yl)pyridin-3-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide:

• Anti-inflammatory Study : A series of pyrazole derivatives were tested in a carrageenan-induced rat paw edema model, showing significant reduction in inflammation comparable to standard anti-inflammatory drugs like ibuprofen .
• Antimicrobial Evaluation : Compounds were screened against various bacterial strains, demonstrating effective antimicrobial properties at low concentrations, indicating their potential as therapeutic agents .

Comparison with Similar Compounds

Pyridine vs. Pyridazine Systems

The target compound employs a pyridine ring, whereas 1-(6-chloropyridazin-3-yl)-N-[(furan-2-yl)methyl]-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide (CAS 1171376-58-1, ) utilizes a pyridazine core. Pyridazines are less common in drug design due to their reduced metabolic stability compared to pyridines, which are more prevalent in pharmaceuticals.

Substituent Effects on the Pyrazole Ring

The target compound’s pyrazole ring bears a 5-methyl group, while the analogous compound from features a 5-trifluoromethyl group. The trifluoromethyl group is strongly electron-withdrawing, which can increase lipophilicity and metabolic resistance, whereas the methyl group in the target compound offers modest electron-donating effects and lower steric hindrance .

Carboxamide Linker Variations

The carboxamide group in the target compound connects to a phenyl-substituted pyrazole, whereas 1-[(6-Chloro-3-pyridyl)methyl]-N-(4-ethoxyphenyl)-3-phenyl-1H-pyrazole-5-carboxamide () incorporates a 4-ethoxyphenyl group. The ethoxy substituent in may enhance solubility via polar interactions, whereas the phenyl group in the target compound prioritizes aromatic stacking interactions.

Molecular Properties and Calculated Parameters

Compound	Molecular Formula	Molecular Weight	Key Substituents	Heterocyclic Core
Target Compound	C₂₁H₁₉N₃O₂	345.40 (calc.)	6-(furan-3-yl)pyridin-3-yl, 5-methyl	Pyridine, Pyrazole
1-(6-Chloropyridazinyl) analog	C₁₄H₉ClF₃N₅O₂	371.70	6-chloropyridazinyl, 5-CF₃	Pyridazine, Pyrazole
1-[(6-Chloro-3-pyridyl)methyl] analog	C₂₂H₁₉ClN₄O₂	422.86	6-chloropyridin-3-yl, 4-ethoxyphenyl	Pyridine, Pyrazole

The target compound has a lower molecular weight (345.40) compared to (422.86) and (371.70), primarily due to the absence of heavy atoms like chlorine or fluorine. The furan-3-yl group in the target compound may confer moderate polarity, while chloro and trifluoromethyl groups in analogs enhance lipophilicity .

Implications of Structural Differences

Physicochemical Properties

• Solubility : The ethoxyphenyl group in likely improves aqueous solubility compared to the phenyl group in the target compound.